Cas no 2137696-95-6 (1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-)

• Product Name: 1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-
• CAS No: 2137696-95-6
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5257836
• Update Time: 2025-07-16

1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-

• Inchi： 1S/C13H24N2O/c1-9(2)10(3)13(16)15-8-4-5-11-12(15)6-7-14-11/h9-12,14H,4-8H2,1-3H3
• InChI Key： ODQRBWMIUFFITR-UHFFFAOYSA-N
• SMILES： C(N1C2CCNC2CCC1)(=O)C(C)C(C)C

Additional information on 1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-

Comprehensive Overview of 1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)- (CAS No. 2137696-95-6)

The compound 1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-, identified by its CAS number 2137696-95-6, is a specialized organic molecule with a unique structural framework. This chemical entity combines a butanone backbone with a pyrrolopyridine moiety, making it a subject of interest in pharmaceutical and material science research. Its hybrid structure offers potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)- has surged due to their versatility in medicinal chemistry. Researchers are exploring its role as a scaffold for kinase inhibitors and GPCR modulators, aligning with the growing trend of personalized medicine. The compound's octahydro-4H-pyrrolo[3,2-b]pyridine component is particularly noteworthy, as it mimics natural alkaloids, which are often associated with bioactivity.

From a synthetic perspective, the preparation of CAS 2137696-95-6 involves multi-step organic reactions, including reductive amination and cyclization techniques. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry initiatives. Its synthesis is often optimized for minimal environmental impact, addressing the increasing consumer and regulatory focus on sustainable chemical production.

The physicochemical properties of 1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-—such as solubility, stability, and lipophilicity—are critical for its application in drug formulation. These attributes are frequently queried in AI-driven chemical databases, highlighting the compound's integration into computational drug design workflows. Its logP value and hydrogen bonding capacity make it a candidate for blood-brain barrier penetration, a hot topic in neurodegenerative disease research.

Beyond pharmaceuticals, CAS 2137696-95-6 has potential in advanced material science. Its rigid bicyclic structure could contribute to the development of high-performance polymers or liquid crystals, areas gaining traction in renewable energy and electronics. This dual applicability positions the compound as a bridge between life sciences and engineering, a synergy increasingly sought after in interdisciplinary research.

Analytical characterization of 1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)- typically employs NMR spectroscopy, mass spectrometry, and HPLC. These techniques are essential for quality control in industrial settings, where precision is paramount. The compound's spectral data is often cataloged in open-access chemical repositories, supporting the global shift toward data-sharing in scientific research.

In summary, 1-Butanone, 2,3-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)- (2137696-95-6) exemplifies the convergence of synthetic innovation and applied science. Its multifaceted utility—from drug discovery to material engineering—ensures its continued prominence in both academic and industrial spheres, resonating with contemporary priorities like sustainability and interdisciplinary collaboration.